Cas no 67931-83-3 (3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propane-1,2-diol hydroiodide)

• Product Name: 3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propane-1,2-diol hydroiodide
• CAS No: 67931-83-3
• MF: C₁₄H₂₀F₃IN₂O₂
• MW: 432.22048664093
• CID: 1722416
• PubChem ID: 3051821
• Update Time: 2025-04-21

3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propane-1,2-diol hydroiodide Chemical and Physical Properties

Names and Identifiers

• 3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propane-1,2-diol hydroiodide
• 3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propane-1,2-diol,hydroiodide
• 3-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}propane-1,2-diol--hydrogen iodide (1/1)
• DTXSID30987315
• 1,2-Propanediol, 3-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)-, monohydriodide
• 3-(4-(3-(Trifluoromethyl)phenyl)-1-piperazinyl)-1,2-propanediol monohydriodide
• LJ 1142
• 67931-83-3
• 3-(4-(m-Trifluoromethylphenyl)piperazino)propane-1,2-diol hydroiodide

• Inchi： 1S/C14H19F3N2O2.HI/c15-14(16,17)11-2-1-3-12(8-11)19-6-4-18(5-7-19)9-13(21)10-20;/h1-3,8,13,20-21H,4-7,9-10H2;1H
• InChI Key： MHTCEGGSFSYSBH-UHFFFAOYSA-N
• SMILES： I.FC(C1=CC=CC(=C1)N1CCN(CC(CO)O)CC1)(F)F

Computed Properties

• Exact Mass: 432.0518
• Monoisotopic Mass: 432.05216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.94